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Compound of Interest

Compound Name: gamma-Terpineol

Cat. No.: B1199165

An In-depth Technical Guide to the Physicochemical Properties of gamma-Terpineol

Introduction

Gamma-terpineol (y-terpineol) is a naturally occurring monoterpene alcohol and an isomer of
terpineol.[1][2] It is a constituent of the essential oils of various plants, including pine and carrot
oils.[3] As a p-menthane monoterpenoid, its molecular structure consists of a cyclohexane ring
substituted with a methyl group and a hydroxyl group at one position, and an isopropylidene
group at another.[4] This guide provides a comprehensive overview of the core
physicochemical properties of gamma-terpineol, intended for researchers, scientists, and
professionals in the field of drug development.

Physicochemical Data

The quantitative physicochemical properties of gamma-terpineol are summarized in the table
below for clear reference and comparison.
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Property Value Units
Molecular Formula C10H180
Molecular Weight 154.25 g/mol
Boiling Point 218 - 219 °C at 760 mmHg
Melting Point 68 -70 °C
Density 0.928 - 0.941 g/cm? at 20-25°C
Refractive Index 1.4800 - 1.4850 at 20°C
Flash Point 87-95 °C
Water Solubility ~2847 mg/L at 20°C
LogP (Octanol-Water Partition )
o 2.613 (Predicted)
Coefficient)
Colorless or white prismatic
Appearance
crystals
Odor Lilac, Pine

[Sources: 1, 2, 4,5, 6, 8]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of gamma-terpineol
are outlined below. These protocols are standard laboratory procedures applicable to liquid and
low-melting-point solid organic compounds.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The Thiele tube method is a common technique for determining the
boiling point of small quantities of a liquid.[5]

Apparatus:
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Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Stand and clamps

Procedure:

Preparation: Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

[5]

Sample Setup: Attach a small test tube containing 1-2 mL of gamma-terpineol to a
thermometer using a rubber band or wire. The thermometer bulb should be fully immersed in
the sample.[5]

Capillary Insertion: Place a capillary tube, with its sealed end up, into the test tube containing
the sample.[5]

Assembly: Clamp the entire assembly (thermometer and test tube) so that it is immersed in
the oil within the Thiele tube. The heat-circulating side arm of the Thiele tube should not be
directly heated.

Heating: Gently heat the side arm of the Thiele tube. The design of the tube allows for the
convection of the oil, ensuring uniform heating.[5]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a rapid and continuous stream of bubbles emerges from the open end
of the capillary tube.
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o Equilibrium: Remove the heat source and allow the apparatus to cool slowly. The point at
which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling
point. Record this temperature.[5]

 Verification: For accuracy, allow the apparatus to cool further, then repeat the heating and
cooling cycle to obtain multiple readings.

Determination of Density (Pycnometer or Volumetric
Method)

Density is the mass of a substance per unit volume (d = m/V).[6] Since gamma-terpineol is a
solid at room temperature, its density is determined in its liquid (molten) state at a specified
temperature (e.g., 25°C).

Apparatus:

Electronic balance (accurate to +0.001 g)

Graduated cylinder or Pycnometer (a specialized flask for precise volume measurement)[7]

[8]

Water bath for temperature control

Thermometer
Procedure:

e Mass of Container: Measure and record the mass of a clean, dry graduated cylinder or
pycnhometer on an electronic balance.[9]

» Sample Addition: Gently melt the gamma-terpineol sample. Carefully transfer a known
volume (e.g., 10 mL) of the molten liquid into the tared graduated cylinder.[7] If using a
pycnometer, fill it completely.

o Temperature Control: Place the container with the sample in a water bath set to the desired
temperature (e.g., 25°C) and allow it to equilibrate. Ensure the volume is read accurately at
this temperature.
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e Mass of Sample: Measure and record the combined mass of the container and the liquid
sample.[9]

e Calculation:

o Calculate the mass of the gamma-terpineol by subtracting the mass of the empty
container from the combined mass.[9]

o Divide the mass of the sample by its measured volume to determine the density.[7]
Express the result in g/cm3 (1 mL = 1 cm3).[7]

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and is temperature-dependent.

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper or pipette

Soft lens tissue

Solvent (e.g., ethanol or isopropanol) for cleaning
Procedure:

o Calibration & Temperature Control: Turn on the refractometer and the light source. Connect
the constant temperature water circulator to the prisms and set it to 20°C. Allow the
instrument to stabilize.

e Prism Cleaning: Open the prism assembly and clean the surfaces of both the measuring and
illuminating prisms with a soft tissue moistened with a suitable solvent. Allow the solvent to
evaporate completely.
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o Sample Application: Place 2-3 drops of the liquid gamma-terpineol sample onto the surface
of the lower prism.[10]

o Measurement: Close the prism assembly firmly. Look through the eyepiece and turn the
adjustment knob until the field of view shows a distinct light and dark boundary. If necessary,
adjust the dispersion correction knob to eliminate any color fringe and sharpen the boundary
line.[10]

e Reading: Align the boundary line precisely with the crosshairs in the eyepiece.

e Record Value: Read the refractive index value from the instrument's scale. Record both the
refractive index and the temperature at which the measurement was taken.

o Cleaning: After the measurement, open the prisms and clean the sample off thoroughly using
a soft tissue and solvent.

Diagrammatic Workflow

The following diagram illustrates a generalized experimental workflow for determining the
density of a liquid compound like molten gamma-terpineol.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1199165?utm_src=pdf-body
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.benchchem.com/product/b1199165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare Equipment
(Balance, Pycnometer, Water Bath)

tep 1

Tare Mass of
Clean, Dry Pycnometer

}tep 2

Melt Gamma-Terpineol Sample

}tep 3

Fill Pycnometer with
Molten Sample

}tep 4

Equilibrate to Target Temperature
(e.g., 25°C in Water Bath)

%tep 5

Measure Mass of
Pycnometer + Sample

tep 6

Calculate Mass of Sample
(Mass_final - Mass_tared)

}tep 7

Calculate Density
(Density = Mass_sample / Volume_pycnometer)

%tep 8

End: Record Density
and Temperature

Click to download full resolution via product page

Caption: Workflow for Liquid Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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